Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21340106 Cholecalciferol sulfate 10529-43-8 C27H44O4S
VC21340346 Benzenemethanol, 3-(1H-imidazol-4-ylmethyl)-2-methyl- 115664-37-4 C12H14N2O ยท HCl
VC21340056 N-Demethyldiltiazem hydrochloride 130606-60-9 C21H25ClN2O4S
VC21339967 (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate 134395-00-9 C37H43FN2O5
VC21340684 2-(7-Methoxynaphthalen-1-yl)acetamide 138113-07-2 C13H13NO2
VC21340179 Bosentan 147536-97-8 C27H29N5O6S
VC21339916 4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride 152402-97-6 C7H8Cl3N
VC21340721 7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin 181467-56-1 C33H38N4O8
VC21340569 3-(3-Chloro-5H-dibenzo[B,F]azepin-5-YL)-N,N-dimethylpropan-1-amine 2095-42-3 C19H22Cl2N2
VC21340389 1-(2,3-Dimethylphenyl)ethanone 2142-71-4 C10H12O
VC21339925 3-Phenylpyrazin-2-ol 2882-18-0 C11H12N2O
VC21340098 (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine 300543-56-0 C17H19ClN2
VC21340066 3-Chloro-4-fluoroaniline 367-21-5 C6H5ClFN
VC21340100 Cadalene 483-78-3 C15H18
VC21340648 2-Deoxy-D-ribose 533-67-5 C5H10O4
VC21340655 1-Acetyl-2-imidazolidinone 5391-39-9 C5H8N2O2
VC21340316 7-hydroxyquinolin-2(1H)-one 70500-72-0 C9H7NO2
VC21340007 3,4-Dehydro Cilostazol 73963-62-9 C20H25N5O2
VC21340084 7-Ethylcamptothecin 78287-27-1 C22H20N2O4
VC21340630 Cetirizine dihydrochloride 83881-52-1 C21H26Cl2N2O3
VC21339921 3-Desmorpholinyl-3-hydroxyethylamino Gefitinib 847949-56-8 C20H22ClFN4O3
VC21340017 (+)-Catechin Hydrate 88191-48-4 C15H16O7
VC21339908 N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine 91147-43-2 C11H11N5
VC21340304 Flomoxef sodium 92823-03-5 C15H17F2N6NaO7S2
VC21339993 Cefotiam hexetil hydrochloride 95789-30-3 C27H38ClN9O7S3